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Introduction

4A3-SC7 is a proprietary, next-generation ionizable lipid that has emerged as a critical
component in the development of advanced lipid nanoparticle (LNP) systems for targeted
delivery of nucleic acid therapeutics.[1][2] Its unique branched-tail structure is specifically
engineered to enhance the encapsulation of large MRNA molecules and facilitate efficient
endosomal escape, a key bottleneck in intracellular drug delivery.[1][2] This technical guide
provides an in-depth overview of 4A3-SC7, including its physicochemical properties,
formulation into LNPs, and its application in vivo, with a focus on gene editing.

Physicochemical Properties of 4A3-SC7

4A3-SC7 is a polymer of the 4A3 amine core, characterized by a complex structure designed
for optimal performance in LNP formulations.[3][4]
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Property Value Reference
Chemical Formula C71H131N3016S4 [1]
Molecular Weight 1411.07 g/mol [1]

CAS Number 1857340-77-2 [1][5]

Purity >95% [5]

. Soluble in Methyl Acetate (=10
Solubility i)
mg/m

[5]

Powder: -20°C for 2 years; In

Storage
DMSO: -80°C for 6 months

[1]

Synthesis of 4A3-SC7

While the precise, proprietary synthesis protocol for 4A3-SC7 is not publicly disclosed, the

synthesis of analogous branched-tail ionizable lipids, such as those from the 4A3 amine core

series, generally involves a multi-step process. This typically includes the reaction of a

polyamine core with terminal-epoxide alkanes. A generalized synthetic workflow is depicted

below.
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Liver-Targeting SORT LNP Formulation

Generalized Synthesis Workflow

Polyamine Core Terminal-Epoxide Alkane
(e.g., 4A3 amine) (with SC7 tail)

Ring-Opening Reaction

Purification
(e.g., Chromatography)

'

Click to download full resolution via product page

A generalized workflow for the synthesis of 4A3-SC7.

Formulation of 4A3-SC7 Lipid Nanoparticles

4A3-SC7 is a key component of the Selective Organ Targeting (SORT) LNP platform.[1][2]
These LNPs are typically formulated using a rapid mixing technique, such as T-mixing or
microfluidics, to ensure uniform particle size and high encapsulation efficiency.

A well-characterized formulation targets the liver by incorporating the targeting lipid 4A3-Cit.
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Component Molar Percentage (%)
4A3-SC7 (lonizable Lipid) 15.04

DOPE (Helper Lipid) 23.04

Cholesterol (Structural Lipid) 38.72

DMG-PEG2000 (PEG-Lipid) 3.2

4A3-Cit (Targeting Lipid) 20

Reference:[1]

LNP Formulation Protocol (T-Mixing)

Preparation of Lipid Stock Solution: Dissolve 4A3-SC7, DOPE, cholesterol, DMG-PEG2000,
and any targeting lipids (e.g., 4A3-Cit) in ethanol at the desired molar ratios.

Preparation of Aqueous Phase: Dissolve the nucleic acid cargo (e.g., mRNA, sgRNA) in an

acidic buffer (e.qg., citrate buffer, pH 4.0).

Rapid Mixing: Utilize a T-mixing apparatus to rapidly mix the lipid-ethanol solution with the
aqueous nucleic acid solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

Dialysis: Dialyze the resulting LNP solution against phosphate-buffered saline (PBS) to

remove ethanol and raise the pH to neutral.

Sterilization: Sterilize the final LNP formulation by filtration through a 0.22 pm filter.

© 2026 BenchChem. All rights reserved.

4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10800763/
https://www.benchchem.com/product/b15573853/docs?utm_src=pdf-body#4a3-sc7-ionizable-lipid-a-technical-guide-for-advanced-drug-delivery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

LNP Formulation Workflow (T-Mixing)
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LNP formulation process using the T-mixing method.

In Vivo Performance and Applications

LNPs formulated with 4A3-SC7 have demonstrated high efficiency in vivo, particularly for gene

editing applications.

Performance of Liver-Targeting 4A3-SC7 LNPs
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Parameter Value Reference
Particle Size ~74 nm [1]
Polydispersity Index (PDI) 0.17 [1]
Encapsulation Efficiency (for

87% [1]
~5000 nt MRNA)
In Vivo Efficacy (Base Editing

>40% [1][2]

in Hepatocytes)

In Vivo Gene Editing Protocol (General)

Animal Model: Utilize a relevant animal model for the disease of interest (e.g., PiZ mice for
alpha-1 antitrypsin deficiency).

LNP Administration: Administer the 4A3-SC7 LNP formulation intravenously (V) at a
specified dose (e.g., mg of mRNA per kg of body weight).

Tissue Harvest and Analysis: At a predetermined time point post-injection, harvest the target
organs (e.g., liver).

Quantification of Gene Editing: Analyze the harvested tissues to quantify the extent of gene
editing using techniques such as next-generation sequencing (NGS) or digital droplet PCR
(ddPCR).

Protein Expression Analysis: Assess the functional consequence of gene editing by
measuring the expression of the target protein (e.g., via ELISA or Western blot).

Mechanism of Action: SORT LNP Platform

The Selective Organ Targeting (SORT) technology leverages the addition of a fifth lipid

component—the SORT molecule—to a standard four-component LNP formulation. This

additional molecule modulates the protein corona that forms around the LNP upon entering the

bloodstream, which in turn dictates its biodistribution and organ tropism. The versatility of 4A3-

SC7 is demonstrated by its use in a "DualSORT" system, where it is paired with DORI for

enhanced lung targeting.[1][2]
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SORT LNP Mechanism of Action
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Mechanism of organ targeting by SORT LNPs.

Conclusion

4A3-SC7 is a highly effective ionizable lipid that plays a pivotal role in the development of
targeted LNP-based therapeutics. Its unique branched-tail structure contributes to superior
encapsulation of large nucleic acid payloads and efficient intracellular delivery. The integration
of 4A3-SC7 into the SORT LNP platform enables precise organ targeting, opening up new
avenues for in vivo gene editing and the treatment of a wide range of genetic disorders. The
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data and protocols presented in this guide offer a valuable resource for researchers and drug
developers working at the forefront of nucleic acid-based medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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